1-[(4-Bromophenyl)methyl]piperidine-2-carboxamide

• IUPAC Name: 1-[(4-bromophenyl)methyl]piperidine-2-carboxamide
• InChI: InChI=1S/C13H17BrN2O/c14-11-6-4-10(5-7-11)9-16-8-2-1-3-12(16)13(15)17/h4-7,12H,1-3,8-9H2,(H2,15,17)
• InChI Key: BQUKFTZZLJZEMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C(=O)N)CC2=CC=C(C=C2)Br
• Molecular Formula: C13H17BrN2O
• Molecular Weight: 297.19 g/mol

Description

1-[(4-Bromophenyl)methyl]piperidine-2-carboxamide, also known as BAM-15, is a small molecule that has gained attention in recent years due to its potential therapeutic properties. This compound has been shown to have a variety of effects on cellular metabolism and energy production, making it a promising candidate for the treatment of metabolic disorders and other diseases. In

Mechanism of Action

1-[(4-Bromophenyl)methyl]piperidine-2-carboxamide is believed to work by targeting the mitochondrial inner membrane, where it interacts with the adenine nucleotide translocator (ANT) protein. This interaction leads to an increase in the proton gradient across the mitochondrial membrane, which in turn stimulates ATP production. Additionally, 1-[(4-Bromophenyl)methyl]piperidine-2-carboxamide has been shown to activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism.
Biochemical and Physiological Effects
1-[(4-Bromophenyl)methyl]piperidine-2-carboxamide has been shown to have a variety of biochemical and physiological effects, including increased mitochondrial respiration and ATP production, activation of AMPK, and improved glucose uptake in cells. It has also been shown to have anti-inflammatory effects and may have potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(4-Bromophenyl)methyl]piperidine-2-carboxamide is that it is a small molecule that can be easily synthesized in the laboratory. It has also been shown to be effective in a variety of cell types and animal models. However, one limitation is that it has not yet been tested in humans, so its safety and efficacy in humans are still unknown.

Future Directions

There are many potential future directions for research on 1-[(4-Bromophenyl)methyl]piperidine-2-carboxamide. One area of interest is its potential as a treatment for metabolic disorders such as diabetes and obesity. Another area of research could focus on its neuroprotective properties and its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, researchers could explore the safety and efficacy of 1-[(4-Bromophenyl)methyl]piperidine-2-carboxamide in humans, which would be an important step towards clinical trials and potential therapeutic applications.

Synthesis Methods

1-[(4-Bromophenyl)methyl]piperidine-2-carboxamide can be synthesized using a variety of methods, including the reaction of 1-bromo-4-(methylamino)benzene with piperidine-2-carboxylic acid, followed by reduction with lithium aluminum hydride. Another synthesis method involves the reaction of 1-bromo-4-(methylamino)benzene with piperidine-2-carboxamide in the presence of a palladium catalyst. These methods have been used successfully to produce 1-[(4-Bromophenyl)methyl]piperidine-2-carboxamide in sufficient quantities for laboratory experiments.

Scientific Research Applications

1-[(4-Bromophenyl)methyl]piperidine-2-carboxamide has been the subject of numerous scientific studies in recent years, with researchers exploring its potential therapeutic applications. One area of research has focused on 1-[(4-Bromophenyl)methyl]piperidine-2-carboxamide's effects on cellular metabolism, particularly its ability to stimulate mitochondrial respiration and increase ATP production. This makes it a potential candidate for the treatment of metabolic disorders such as diabetes and obesity.